Cas no 1211529-03-1 (2-(2-Oxazolyl)benzenemethanamine)

• Product Name: 2-(2-Oxazolyl)benzenemethanamine
• CAS No: 1211529-03-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5250166
• Update Time: 2025-05-21

2-(2-Oxazolyl)benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxazolyl)benzenemethanamine
• (2-(Oxazol-2-yl)phenyl)methanamine
• [2-(1,3-oxazol-2-yl)phenyl]methanamine
• Benzenemethanamine, 2-(2-oxazolyl)-

• Inchi： 1S/C10H10N2O/c11-7-8-3-1-2-4-9(8)10-12-5-6-13-10/h1-6H,7,11H2
• InChI Key： FXIIJLSVCDPHPZ-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=CC=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 0.9
• Topological Polar Surface Area: 52

Additional information on 2-(2-Oxazolyl)benzenemethanamine

Comprehensive Overview of 2-(2-Oxazolyl)benzenemethanamine (CAS No. 1211529-03-1): Properties, Applications, and Industry Insights

2-(2-Oxazolyl)benzenemethanamine (CAS No. 1211529-03-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzene ring with an oxazole heterocycle, linked via a methanamine group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula and structural properties enable interactions with various biological targets, which is why it is frequently explored in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-(2-Oxazolyl)benzenemethanamine has surged, driven by their role in developing small-molecule therapeutics and functional materials. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in precision medicine and personalized therapies. Additionally, its oxazole moiety contributes to enhanced metabolic stability, a critical factor in pharmacokinetic optimization.

The synthesis of CAS No. 1211529-03-1 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis or catalyzed cross-coupling have been employed to improve yield and purity. These methods align with the industry's shift toward green chemistry and sustainable manufacturing, addressing concerns about environmental impact and cost efficiency.

From an SEO perspective, users frequently search for terms like "oxazole derivatives in drug design", "benzenemethanamine applications", or "CAS 1211529-03-1 suppliers". These queries reflect the compound's relevance in both academic research and industrial production. Moreover, discussions on AI-driven molecular modeling often highlight compounds like this as case studies for virtual screening and structure-activity relationship (SAR) analysis.

Quality control for 2-(2-Oxazolyl)benzenemethanamine involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. Regulatory compliance with ICH guidelines ensures its suitability for preclinical studies. As the pharmaceutical industry prioritizes high-throughput screening, this compound's purity standards (>98%) make it a reliable candidate for lead optimization pipelines.

Emerging applications in agrochemicals also leverage the compound's bioactivity. For instance, its derivatives are investigated for pest resistance and plant growth regulation, resonating with global debates on food security and sustainable agriculture. Such interdisciplinary potential underscores why CAS No. 1211529-03-1 remains a focal point in patent filings and R&D investments.

In summary, 2-(2-Oxazolyl)benzenemethanamine exemplifies the convergence of chemical innovation and practical utility. Its adaptability across life sciences and material engineering ensures continued relevance in a competitive market. For researchers and suppliers, staying updated on its synthetic protocols and commercial availability is essential to capitalize on its growing demand.